Cas no 1251259-30-9 (4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine)

4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine structure

1251259-30-9 structure

Product Name:4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine

CAS No:1251259-30-9

Molecular Formula:C₆H₁₂N₄

Molecular Weight:140.186280250549

CID:5231768

PubChem ID:50988295

4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine Properties

Names and Identifiers

- [4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]methanamine
- 4H-1,2,4-Triazole-3-methanamine, 4-(1-methylethyl)-
- 4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine
- InChIKey： OWZRZTYYKXCIAI-UHFFFAOYSA-N
- Inchi： 1S/C6H12N4/c1-5(2)10-4-8-9-6(10)3-7/h4-5H,3,7H2,1-2H3
- SMILES： N1(C=NN=C1CN)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Heavy Atom Count: 10
Complexity: 104
XLogP3: -1
Topological Polar Surface Area: 56.7

4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-145791-0.05g	[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1251259-30-9		0.05g	$108.0	2023-05-26

4-(propan-2-yl)-4H-1,2,4-triazol-3-ylmethanamine Related Literature

1. Back cover

J. Mater. Chem. A, 2018,6, 6690-6690
2. Improved green-light-emitting pyrotechnic formulations based on tris(2,2,2-trinitroethyl)borate and boron carbide

Thomas M. Klapötke,Burkhard Krumm,Magdalena Rusan,Jesse J. Sabatini Chem. Commun., 2014,50, 9581-9583
3. The open molecular framework of paramagnetic lithium octabutoxy-naphthalocyanine: implications for the detection of oxygen and nitric oxide using EPR spectroscopy†

Ramasamy P. Pandian,Young-Il Kim,Patrick M. Woodward,Jay L. Zweier,Periakaruppan T. Manoharan,Periannan Kuppusamy J. Mater. Chem., 2006,16, 3609-3618
4. An integrated quartz tube atom trap coupled with solid sampling electrothermal vapourization and its application to detect trace lead in food samples by atomic fluorescence spectrometry†

Xuefei Mao,Dong Lu,Xiaofang Zhu,Yongzhong Qian J. Anal. At. Spectrom., 2016,31, 2253-2260
5. Novel soluble poly(ether imide)s with trifluoromethyl and chloride pendant groups for optical materials†

Yu Liu,Chang Gao,Linjiu Xiao,Ying Xie,Yu Wang,Wenze Li RSC Adv., 2016,6, 16404-16412
6. Front cover

Chem. Commun., 2012,48, 1825-1825
7. Antimicrobially active cycloundecapeptides related to gramicidin S having a novel turn structure with cisd-Phe-Propeptide bond†

Makoto Tamaki,Ichiro Sasaki,Manabu Kokuno,Mitsuno Shindo,Masahiro Kimura,Yoshiki Uchida Org. Biomol. Chem., 2010,8, 1791-1797
8. GC-MS and HPLC methods for peroxynitrite (ONOO− and O15NOO−) analysis: a study on stability, decomposition to nitrite and nitrate, laboratory synthesis, and formation of peroxynitrite from S-nitrosoglutathione (GSNO) and KO2

Dimitrios Tsikas Analyst, 2011,136, 979-987
9. Transparent graphene films with a tunable piezoresistive response†

Sang-Ha Hwang,Hyo-Jin Ahn,Jong-Chul Yoon,Ji-Hyun Jang,Young-Bin Park J. Mater. Chem. C, 2013,1, 7208-7214
10. Label-free gold nanorod-based plasmonic sensing of arsenic(iii) in contaminated water†

Anindita Das,Sonali Mohanty,Bijoy Kumar Kuanr Analyst, 2019,144, 4708-4718

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